Cas no 2432-84-0 (Octanethioic acid,S-ethyl ester)
2432-84-0 structure
Product Name:Octanethioic acid,S-ethyl ester
CAS No:2432-84-0
MF:C10H20OS
MW:188.330202102661
CID:253664
PubChem ID:539741
Update Time:2025-04-19
Octanethioic acid,S-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanethioic acid,S-ethyl ester
- S-N-OCTYL THIOACETATE
- Aethylthioloctanoat
- Ethyl thiocaprylate
- Ethyl-thiooctanoat
- Octanthiosaeure-S-aethylester
- S-ethyl thiooctanoate
- S-Ethyl-Octanthioat
- Thioacetic acid S-n-octyl ester
- S-Octyl ethanethioate
- 2432-84-0
- ethanethioic acid S-octyl ester
- NQMNVUDCUZKJRL-UHFFFAOYSA-N
- AKOS006229452
- CHEBI:87547
- 2432-34-0
- 1-acetylthiooctane
- Q27159720
- SCHEMBL11303853
- S-Octyl ethanethioate #
- thioacetic acid S-octyl ester
- Acetic acid, thio-, S-octyl ester
- S-octyl thioacetate
- DTXSID90947152
-
- Inchi： 1S/C10H20OS/c1-3-4-5-6-7-8-9-12-10(2)11/h3-9H2,1-2H3
- InChI Key： NQMNVUDCUZKJRL-UHFFFAOYSA-N
- SMILES： S(C(C)=O)CCCCCCCC
Computed Properties
- Exact Mass: 188.12300
- Monoisotopic Mass: 188.12348643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.37000
- LogP: 3.62660
Octanethioic acid,S-ethyl ester Security Information
- Safety Instruction： S23-S24/25
- Safety Term：S23;S24/25
Octanethioic acid,S-ethyl ester Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Octanethioic acid,S-ethyl ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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